Cas no 125261-30-5 (Benzoic acid, 4-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester)

• Product Name: Benzoic acid, 4-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester
• CAS No: 125261-30-5
• MF: C₁₀H₉F₃O₅S
• MW: 298.235672712326
• CID: 1221387
• PubChem ID: 11120057
• Update Time: 2025-04-20

Benzoic acid, 4-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester
• ethyl 4-(trifluoromethylsulfonyloxy)benzoate
• 4-(ethoxycarbonyl)phenyl trifluoromethanesulfonate
• 4-trifluoromethanesulfonyloxybenzoic acid ethyl ester
• ethyl 4-(((trifluoromethyl)sulfonyl)oxy)benzoate
• ethyl 4-hydroxybenzoate O-trifalte
• p-(ethoxycarbony)phenyl trifluoromethanesulfonate
• p-(ethoxycarbonyl)phenyl triflate
• p-(ethoxycarbonyl)phenyl trifluoromethanesulfonate
• 125261-30-5
• ETHYL 4-(TRIFLUOROMETHANESULFONYLOXY)BENZOATE
• 4-trifluoromethylsulfonyloxybenzoic acid ethyl ester
• DTXSID60455951
• HS-7515
• SCHEMBL14720856

• Inchi： 1S/C10H9F3O5S/c1-2-17-9(14)7-3-5-8(6-4-7)18-19(15,16)10(11,12)13/h3-6H,2H2,1H3
• InChI Key： IMOXRQSICNVOFP-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 298.01200
• Monoisotopic Mass: 298.01227904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 78.05000
• LogP: 3.17250